Cas no 2807448-55-9 (1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene)

• Product Name: 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene
• CAS No: 2807448-55-9
• MF: C₈H₈BrClO₃S
• MW: 299.569319725037
• CID: 6795721
• PubChem ID: 164895145
• Update Time: 2025-05-24

1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• MFCD34763099
• 2807448-55-9
• 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene

• Inchi： 1S/C8H8BrClO3S/c1-13-6-4-3-5(9)8(7(6)10)14(2,11)12/h3-4H,1-2H3
• InChI Key： MFFPCYBPZQQECY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1S(C)(=O)=O)Cl)OC

Computed Properties

• Exact Mass: 297.90661g/mol
• Monoisotopic Mass: 297.90661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene

Chemical Profile of 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene (CAS No. 2807448-55-9)

1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene (CAS No. 2807448-55-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of aryl sulfones, characterized by the presence of a sulfonyl group (-SO₂-) attached to an aromatic ring. The specific substitution pattern, including bromine, chlorine, and methoxy groups, as well as the methylsulfonyl moiety, imparts distinct reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene facilitates its use in various synthetic pathways, particularly in the development of pharmaceuticals and agrochemicals. The presence of halogen atoms (bromine and chlorine) makes it a versatile substrate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group and the methylsulfonyl substituent can serve as handles for further functionalization, enabling the synthesis of a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in the application of aryl sulfones in medicinal chemistry due to their demonstrated biological activity. Aryl sulfones have been shown to exhibit anti-inflammatory, anticancer, and antimicrobial properties, making them promising candidates for drug development. Specifically, 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene has been explored as a key intermediate in the synthesis of novel sulfonamide-based compounds. These sulfonamides are known for their broad spectrum of biological activities and have been investigated for their potential use in treating various diseases.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. Kinase enzymes play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that specifically inhibit these kinases, researchers can develop therapies that selectively target cancer cells while minimizing side effects. The structural features of 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene make it an ideal starting point for constructing such inhibitors.

Furthermore, the compound has shown promise in materials science applications. The aryl sulfone moiety can enhance the thermal stability and mechanical strength of polymers when incorporated into their backbone or as a side chain. This property is particularly valuable in the development of advanced materials used in electronics, aerospace, and automotive industries. The halogen substituents also contribute to flame retardancy, making this compound a potential additive for improving safety in polymeric materials.

The synthesis of 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene typically involves multi-step organic reactions starting from readily available aromatic precursors. The process often begins with chloromethylation or sulfonylation reactions to introduce the sulfonyl group followed by selective halogenation to incorporate bromine and chlorine atoms at desired positions. The methoxy group is usually introduced through nucleophilic aromatic substitution or direct methylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve high regioselectivity and yield.

Recent advancements in computational chemistry have also contributed to optimizing the synthesis of this compound. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Additionally, green chemistry principles have guided the development of more sustainable synthetic routes that utilize environmentally friendly solvents and catalysts.

The biological activity of derivatives derived from 1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene has been extensively studied in recent years. Researchers have synthesized various sulfonamide analogs and evaluated their efficacy against different biological targets. For instance, some derivatives have demonstrated inhibitory activity against enzymes involved in bacterial resistance mechanisms, highlighting their potential as novel antibiotics or antibiotic adjuvants.

In conclusion,1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene (CAS No. 2807448-55-9) is a multifunctional compound with significant potential applications in pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules such as kinase inhibitors and antimicrobial agents. Additionally, its incorporation into polymers can enhance material properties like thermal stability and flame retardancy. As research continues to uncover new synthetic methodologies and applications,1-Bromo-3-chloro-4-methoxy-2-(methylsulfonyl)benzene is poised to remain a valuable building block in both academic research and industrial applications.